Cas no 164223-42-1 (Isoxazolo[4,5-c]pyridin-4(5H)-one,6,7-dihydro-3-methyl-)

• Product Name: Isoxazolo[4,5-c]pyridin-4(5H)-one,6,7-dihydro-3-methyl-
• CAS No: 164223-42-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 110416
• PubChem ID: 15195446
• Update Time: 2025-04-18

Isoxazolo[4,5-c]pyridin-4(5H)-one,6,7-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,5-c]pyridin-4(5H)-one,6,7-dihydro-3-methyl-
• 3-Methyl-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridin-4- one
• Isoxazolo[4,5-c]pyridin-4(5H)-one, 6,7-dihydro-3-methyl- (9CI)
• AKOS015899200
• 164223-42-1
• 3-methyl-6,7-dihydroisoxazolo[4,5-c]pyridin-4(5H)-one
• SCHEMBL21987985
• 3-methyl-6,7-dihydro-5H-[1,2]oxazolo[4,5-c]pyridin-4-one
• Isoxazolo[4,5-c]pyridin-4(5H)-one, 6,7-dihydro-3-methyl-

• Inchi： 1S/C7H8N2O2/c1-4-6-5(11-9-4)2-3-8-7(6)10/h2-3H2,1H3,(H,8,10)
• InChI Key： FYWWPWWCVAKGEY-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)=N1)C(NCC2)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles